Cas no 1289148-72-6 (4,5-dimethylpyridine-3-carbaldehyde)

4,5-Dimethylpyridine-3-carbaldehyde is a versatile heterocyclic aldehyde with significant utility in organic synthesis and pharmaceutical applications. Its structure, featuring both aldehyde and dimethyl-substituted pyridine functionalities, makes it a valuable intermediate for constructing complex molecules, particularly in the development of ligands, catalysts, and bioactive compounds. The electron-rich pyridine ring enhances reactivity, while the aldehyde group provides a handle for further functionalization via condensation or nucleophilic addition reactions. This compound is particularly advantageous in medicinal chemistry for designing nitrogen-containing heterocycles. Its stability and well-defined reactivity profile ensure reproducibility in synthetic workflows, making it a reliable choice for research and industrial applications.

4,5-dimethylpyridine-3-carbaldehyde structure

1289148-72-6 structure

Product Name:4,5-dimethylpyridine-3-carbaldehyde

CAS No:1289148-72-6

MF:C₈H₉NO

MW:135.163161993027

CID:2123832

PubChem ID:21702801

Update Time:2025-10-19

4,5-dimethylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4,5-dimethylnicotinaldehyde
- FCH1636684
- AB76785
- 3-Pyridinecarboxaldehyde, 4,5-dimethyl-
- 4,5-dimethylpyridine-3-carbaldehyde
- MDL： MFCD22397759
- Inchi： 1S/C8H9NO/c1-6-3-9-4-8(5-10)7(6)2/h3-5H,1-2H3
- InChI Key： MJBFMYYXHFASPM-UHFFFAOYSA-N
- SMILES： O=CC1=CN=CC(C)=C1C

Computed Properties

Exact Mass: 135.068413911g/mol
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
XLogP3: 1

4,5-dimethylpyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D471438-10mg	4,5-dimethylnicotinaldehyde	1289148-72-6		10mg	$ 50.00	2022-06-05
TRC	D471438-50mg	4,5-dimethylnicotinaldehyde	1289148-72-6		50mg	$ 70.00	2022-06-05
TRC	D471438-100mg	4,5-dimethylnicotinaldehyde	1289148-72-6		100mg	$ 115.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-100MG	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	100MG	￥ 1,122.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-250MG	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	250MG	￥ 1,795.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-500MG	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	500MG	￥ 2,989.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-1G	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	1g	￥ 4,481.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-5G	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	5g	￥ 13,444.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2610-10G	4,5-dimethylpyridine-3-carbaldehyde	1289148-72-6	95%	10g	￥ 22,407.00	2023-03-31
Ambeed	A598178-1g	4,5-Dimethylnicotinaldehyde	1289148-72-6	97%	1g	$970.0	2024-04-24